Cas no 847394-50-7 (4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one
• CAS No: 847394-50-7
• MF: C₂₂H₂₄ClN₃O
• MW: 381.898464202881
• CID: 6432605
• PubChem ID: 16450786
• Update Time: 2025-07-17

4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one
• F0660-0205
• 4-(1-butyl-1H-benzimidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one
• AKOS001837495
• 847394-50-7
• AKOS016316156
• 4-(1-butyl-1H-benzo[d]imidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one
• 4-(1-butylbenzimidazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C22H24ClN3O/c1-3-4-12-25-20-10-6-5-9-18(20)24-22(25)16-13-21(27)26(14-16)19-11-7-8-17(23)15(19)2/h5-11,16H,3-4,12-14H2,1-2H3
• InChI Key： UQXHSMZOBWYBEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C(CC(C2=NC3C=CC=CC=3N2CCCC)C1)=O

Computed Properties

• Exact Mass: 381.1607901g/mol
• Monoisotopic Mass: 381.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one

Recent Advances in the Study of 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one (CAS: 847394-50-7)

The compound 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one (CAS: 847394-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazolyl and pyrrolidinone structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 847394-50-7 exhibits high affinity for certain protein kinases, making it a candidate for the treatment of kinase-related disorders. In vitro studies have demonstrated its ability to modulate kinase activity, leading to downstream effects on cell proliferation and apoptosis. These findings are particularly relevant in the context of cancer research, where kinase inhibitors are a major focus of therapeutic development.

Another significant aspect of recent research has been the optimization of the compound's synthetic pathway. Researchers have developed more efficient and scalable methods for the synthesis of 847394-50-7, addressing previous challenges related to yield and purity. These advancements are crucial for enabling large-scale production and further preclinical evaluation. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR) and identify derivatives with improved pharmacological properties.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that 847394-50-7 has favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Toxicological assessments have shown that the compound is well-tolerated in animal models, with no significant adverse effects observed at therapeutic doses.

In conclusion, the recent research on 4-(1-butyl-1H-1,3-benzodiazol-2-yl)-1-(3-chloro-2-methylphenyl)pyrrolidin-2-one (CAS: 847394-50-7) highlights its potential as a versatile scaffold for drug discovery. Its unique chemical structure, combined with promising biological activity and pharmacokinetic properties, positions it as a valuable candidate for further development. Future studies should focus on advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.